N-methyl-3-(furan-2-yl)propanamide
Cat. No. B8492831
M. Wt: 153.18 g/mol
InChI Key: SEJLBHRRKBANHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][OH:13].[CH3:14][NH2:15].[o:1]1[c:2]([CH2:6][CH2:7][C:8]([O:10][CH3:9])=[O:11])[cH:3][cH:4][cH:5]1>>[o:1]1[c:2]([CH2:6][CH2:7][C:8](=[O:10])[NH:15][CH3:14])[cH:3][cH:4][cH:5]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CCc1ccco1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNC(=O)CCc1ccco1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
